Methyl 4-[[2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate

• IUPAC Name: methyl 4-[[2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H17N5O3S/c1-26-17(25)13-7-9-14(10-8-13)20-15(24)11-27-18-22-21-16(23(18)19)12-5-3-2-4-6-12/h2-10H,11,19H2,1H3,(H,20,24)
• InChI Key: PCYGZNPYPYAIOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3
• Molecular Formula: C18H17N5O3S
• Molecular Weight: 383.4 g/mol
• CAS No.: 578701-88-9

Description

“Methyl 4-[[2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate” is a derivative of 1,2,4-triazole. Triazole derivatives have been synthesized by condensing the methyl benzoate and methyl salicylate with various substituents.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves condensing the methyl benzoate and methyl salicylate with various substituents. Their structures were established on the basis of elemental analysis, Fourier transform infrared spectroscopy (FTIR), 1 H nuclear magnetic resonance (NMR), and mass spectral data.

Molecular Structure Analysis

The molecular structure of “this compound” is established based on elemental analysis, Fourier transform infrared spectroscopy (FTIR), 1 H nuclear magnetic resonance (NMR), and mass spectral data.

Scientific Research Applications

Cyclization and Synthesis of Heterocyclic Compounds

Research on related compounds shows a focus on cyclization reactions to produce heterocyclic systems. For instance, the study of cyclization reactions of thiosemicarbazides to form 1,2,4-triazole and 1,3,4-thiadiazole derivatives highlights the potential for developing compounds with pharmacological properties. The structural modification through these reactions demonstrates the versatility of such compounds in synthesizing new chemical entities potentially useful in medicinal chemistry and drug development (Maliszewska-Guz et al., 2005).

Antitumor Activity

The design and synthesis of asymmetric bis(s-triazole Schiff-base)s bearing functionalized side chains, including triazole derivatives, have been evaluated for their in vitro antitumor activity. This research indicates the potential of such compounds in the development of new antitumor agents, showcasing the importance of structural modifications to enhance biological activity (Hu et al., 2008).

Antimicrobial Agents

The synthesis and evaluation of 1,3,4-triazole-2-one derivatives as antimicrobial agents reveal the compound's utility in addressing microbial resistance. Novel compounds synthesized from the base triazole structure have shown promising antibacterial, antifungal, and anti-inflammatory activities, indicating the compound's role in developing new antimicrobial agents (Neelgundmath & Kotresh, 2012).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to exhibit a wide range of biological activities . These activities include antimicrobial, antifungal, antiviral, anti-inflammatory, and antitumor effects .

Mode of Action

It is known that 1,2,4-triazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds, such as 1,2,4-triazole derivatives, have been reported to influence a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Similar compounds, such as 1,2,4-triazole derivatives, have been reported to exhibit a wide range of biological activities .